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Compound of Interest

Compound Name: Temiverine hydrochloride

Cat. No.: B134995

Essential Safety and Handling Guide for
Mebeverine Hydrochloride

This guide provides crucial safety and logistical information for the handling and disposal of
Mebeverine Hydrochloride (CAS No. 2753-45-9), a compound commonly used in
pharmaceutical research. The following procedures are designed to ensure the safety of
laboratory personnel and compliance with standard safety protocols.

Note on Chemical Identity: The initial request for "Temiverine hydrochloride" led to safety
data for "Mebeverine hydrochloride" (CAS No. 2753-45-9), which is the subject of this
guidance. A different substance, also named Temiverine hydrochloride, is associated with
CAS No. 129927-33-9. Users should verify the CAS number of their compound to ensure they
are following the correct safety procedures.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Mebeverine
Hydrochloride.
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Property Value Source
Molecular Formula C25H35NOs-HCI [1112]
Molecular Weight 466.01 g/mol [3]

CAS Number 2753-45-9 [1][4][5][6]
Oral LD50 (Rat) 1540 mg/kg N/A
Occupational Exposure Band

(OEB) 0.1-1mg/m3 [7]
Melting Point 125-127 °C [3]

Flash Point 282.7 °C [31[8]
Storage Temperature 2-8°C [6]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Mebeverine Hydrochloride,
the following personal protective equipment is mandatory.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[8]

e Hand Protection: Use compatible chemical-resistant gloves (e.qg., nitrile rubber) that have
been inspected prior to use. For prolonged or repeated contact, double gloving is
recommended. Dispose of contaminated gloves after use in accordance with good laboratory
practices.[9]

» Respiratory Protection: In cases where dust or aerosols may be generated, a full-face
respirator with an appropriate particulate filter is necessary, especially if exposure limits are
exceeded.[8]

» Body Protection: A laboratory coat is suitable for handling small quantities (up to 500 grams).
For larger quantities, a disposable coverall of low permeability is recommended.[9]
Protective shoe covers should also be worn.[9]
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Operational Plan for Handling

Adherence to a strict operational plan is critical for the safe handling of Mebeverine
Hydrochloride. The following step-by-step protocol should be followed.

e Preparation:

o Ensure the work area is well-ventilated, and a safety shower and eye wash station are
readily accessible.

o Confirm that all necessary PPE is available and in good condition.
o Prepare all required equipment and reagents before handling the compound.

» Handling:

o

Handle Mebeverine Hydrochloride in a designated area, such as a chemical fume hood, to
avoid the formation and inhalation of dust and aerosols.[8]

o

Avoid all personal contact, including inhalation and contact with skin and eyes.[9]

[¢]

Use non-sparking tools to prevent ignition.[8]

o

Do not eat, drink, or smoke in the handling area.[7]

e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[7]
o Clean the work area and decontaminate any equipment used.

o Store Mebeverine Hydrochloride in a tightly closed container in a dry, cool, and well-
ventilated place.[8]

Disposal Plan

Proper disposal of Mebeverine Hydrochloride and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.
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e Waste Collection:
o Collect waste material in a suitable, labeled, and closed container.[8]

o Do not mix with other waste streams unless explicitly instructed to do so by your
institution's environmental health and safety (EHS) office.

e Disposal of Unused Material:
o Unused Mebeverine Hydrochloride should be disposed of as hazardous waste.

o The material can be sent to a licensed chemical destruction plant or disposed of by
controlled incineration with flue gas scrubbing.[8]

o Do not discharge into sewers or drains.[8]
e Container Disposal:
o Empty containers may retain residual dust and should be handled as hazardous waste.

o Containers can be triple-rinsed with an appropriate solvent, and the rinsate collected as
hazardous waste.[8]

o Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill, if permitted by local regulations.[8]

Workflow and Safety Diagrams

The following diagrams illustrate the key workflows for handling and emergency procedures
related to Mebeverine Hydrochloride.
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Safe Handling Workflow for Mebeverine Hydrochloride
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Caption: Safe Handling Workflow for Mebeverine Hydrochloride.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b134995?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Emergency Response for Mebeverine Hydrochloride Exposure

Exposure Occurs

Emergency Responsefor Mebeverine Hydrochloride Exposure

Inhalation:
Move to fresh air
Seek Immediate Medical Attention

Eye Contact:
Rinse with water for several minutes

Skin Contact: Ingestion:
Wash with soap and water Rinse mouth, do not induce vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b134995#personal-protective-equipment-for-handling-
temiverine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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